Cas no 1402851-53-9 (1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline)

1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline is a chiral oxazoline derivative featuring an isoquinoline backbone, commonly employed as a ligand in asymmetric catalysis. Its rigid tert-butyl-substituted oxazoline ring enhances steric and electronic control, improving enantioselectivity in transition-metal-catalyzed reactions, such as C–C bond formations and hydrogenations. The (4R) configuration ensures consistent stereochemical outcomes, making it valuable for synthesizing optically active compounds. Its stability under reaction conditions and compatibility with various metals (e.g., palladium, copper) broaden its utility in organic synthesis. This compound is particularly advantageous for high-precision applications in pharmaceuticals and fine chemicals, where chiral induction is critical.
1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline structure
1402851-53-9 structure
Product Name:1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline
CAS No:1402851-53-9
MF:C16H18N2O
MW:254.326923847198
CID:4470713
PubChem ID:146012810
Update Time:2025-05-19

1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-[(4R)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline
    • 1-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline
    • 4-tert-butyl-2-isoquinolin-1-yl-4,5-dihydro-1,3-oxazole
    • 1-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]isoquinoline
    • (R)-4-(tert-Butyl)-2-(isoquinolin-1-yl)-4,5-dihydrooxazole
    • (4R)-4-tert-butyl-2-isoquinolin-1-yl-4,5-dihydro-1,3-oxazole
    • MFCD32856193
    • BS-48759
    • D81232
    • 1402851-53-9
    • 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline
    • Inchi: 1S/C16H18N2O/c1-16(2,3)13-10-19-15(18-13)14-12-7-5-4-6-11(12)8-9-17-14/h4-9,13H,10H2,1-3H3/t13-/m0/s1
    • InChI Key: YFSNGZCIVOUXHS-ZDUSSCGKSA-N
    • SMILES: O1C(C2C3C=CC=CC=3C=CN=2)=N[C@@H](C1)C(C)(C)C

Computed Properties

  • Exact Mass: 254.141913202 g/mol
  • Monoisotopic Mass: 254.141913202 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 34.5
  • Molecular Weight: 254.33

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Additional information on 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline

Introduction to 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline (CAS No. 1402851-53-9)

1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline (CAS No. 1402851-53-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound belongs to the isoquinoline class of heterocycles, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of a 4R-configured tetrahydropyrazolone moiety and a tert-butyl substituent at the 4-position of the oxazole ring introduces additional layers of stereochemical and electronic properties, making it a promising candidate for further investigation.

The nomenclature of this compound follows the IUPAC rules, precisely describing its molecular structure. The (4R)-configuration indicates the stereochemistry at the chiral center of the tetrahydropyrazolone ring, which is a critical factor in determining its biological efficacy. The tert-butyl group enhances lipophilicity and metabolic stability, while the oxazole ring contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets. These structural features collectively contribute to the compound's potential as an inhibitor or modulator of various enzymatic and cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the tetrahydropyrazolone moiety can effectively engage with hydrogen bond donors and acceptors in protein active sites, while the isoquinoline scaffold provides additional interactions through π-stacking or hydrophobic effects. Such insights have guided the design of derivatives with enhanced affinity and selectivity for specific biological targets.

The pharmacological profile of 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline has been explored in several preclinical studies. Initial assays have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), particularly those involved in inflammatory pathways. The tert-butyl substituent, in particular, has been shown to modulate receptor binding kinetics, potentially leading to improved pharmacokinetic properties such as prolonged half-life and reduced side effects.

Moreover, the compound exhibits notable interactions with enzymes involved in metabolic pathways relevant to cancer biology. Preliminary data indicate that it may inhibit key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in tumor progression and pain signaling. The stereochemical integrity of the tetrahydropyrazolone ring appears to be crucial for these interactions, underscoring the importance of maintaining chirality during synthetic modifications.

In vitro studies have also highlighted the compound's ability to induce apoptosis in certain cancer cell lines. Mechanistic investigations suggest that it disrupts mitochondrial function by interacting with components of the electron transport chain or by modulating calcium homeostasis within cells. These effects are accompanied by changes in gene expression profiles associated with cell cycle arrest and programmed cell death.

The synthesis of 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or asymmetric catalysis to achieve high enantiomeric purity. Recent innovations in transition metal-catalyzed reactions have provided more efficient pathways for constructing the oxazole and isoquinoline moieties while preserving stereochemical fidelity.

The development of novel synthetic methodologies has also enabled access to a library of derivatives for structure-activity relationship (SAR) studies. By systematically varying substituents on the tetrahydropyrazolone or isoquinoline rings, researchers can fine-tune pharmacological properties such as potency, selectivity, and solubility. These derivatives may serve as valuable tools for understanding drug-receptor interactions at a molecular level.

The regulatory landscape for novel pharmaceutical compounds like 1-[(4R)-4-Tert-Butyl-4,5-dihydro-2-oxazolyl]isoquinoline is stringent but well-established. Preclinical safety assessments must be conducted before advancing into clinical trials, ensuring that potential toxicities are identified early in development. The compound's unique structural features necessitate thorough toxicological studies to evaluate its long-term effects on organ systems such as liver or kidneys.

As part of its characterization, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm molecular structure and purity. High-resolution NMR provides detailed information about proton environments, including diastereotopic protons arising from chiral centers, while MS confirms molecular weight and fragmentation patterns consistent with expected degradation pathways.

The potential therapeutic applications of this compound are broad-ranging but require further validation through clinical trials. Indications such as chronic inflammation, neurodegenerative diseases, or oncology represent areas where isoquinoline derivatives have shown promise previously; thus, 1-[(4R)-4-Tert-butyl-4,5-dihydro-*2*-oxazolyl)]isoquinoline may fill existing unmet medical needs if efficacy is demonstrated in human subjects.

In conclusion, 1-[(4R)]-(tert-butyl)-(tetrahydropyrazolonoxy)]isoquinoline (CAS No. 1402851–53–9) is a structurally intriguing molecule with significant preclinical potential derived from its unique pharmacophore design, stereochemical configuration,and physicochemical properties。Further research will be required to fully elucidate its mechanism(s)of action, optimize synthetic routes,and assess clinical relevance。However,the combinationof computational modeling,biological assays,and innovative synthetic strategies positions this compound as a compelling candidatefor future pharmaceutical development。

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